Cas no 72632-25-8 (Propanoic acid, 3-[(1-oxido-2-pyridinyl)dithio]-)

Propanoic acid, 3-[(1-oxido-2-pyridinyl)dithio]- structure
72632-25-8 structure
Product Name:Propanoic acid, 3-[(1-oxido-2-pyridinyl)dithio]-
CAS No:72632-25-8
MF:C8H9NO3S2
MW:231.291959524155
CID:1756501
Update Time:2024-11-26

Propanoic acid, 3-[(1-oxido-2-pyridinyl)dithio]- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-[(1-oxido-2-pyridinyl)dithio]-
    • Inchi: 1S/C8H9NO3S2/c10-8(11)4-6-13-14-7-3-1-2-5-9(7)12/h1-3,5H,4,6H2,(H,10,11)
    • InChI Key: JLQVKKHADUKOHA-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCSSC1[N+]([O-])=CC=CC=1

Computed Properties

  • Exact Mass: 231.00247

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • Boiling Point: 508.5±46.0 °C(Predicted)
  • PSA: 64.24
  • pka: 4.10±0.10(Predicted)

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